Cas no 1609401-25-3 (3-(chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride)

3-(Chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride is a versatile heterocyclic compound featuring a reactive chloromethyl group and a substituted triazole core. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmacologically active molecules and agrochemicals. The presence of both the chloromethyl and triazole functionalities allows for further functionalization, enabling the introduction of diverse substituents. The hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic applications. This compound is particularly useful in medicinal chemistry for the development of triazole-based derivatives, leveraging its potential as a building block for biologically active compounds. Its well-defined reactivity profile ensures consistent performance in nucleophilic substitution and cyclization reactions.

3-(chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride structure

1609401-25-3 structure

Product Name:3-(chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride

CAS No:1609401-25-3

MF:C₆H₁₁Cl₂N₃

MW:196.077638864517

MDL:MFCD28024751

CID:4608429

Update Time:2025-10-29

3-(chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride
- MDL： MFCD28024751
- Inchi： 1S/C6H10ClN3.ClH/c1-5(2)10-4-8-9-6(10)3-7;/h4-5H,3H2,1-2H3;1H
- InChI Key： RDVZUUSSPHMNQJ-UHFFFAOYSA-N
- SMILES： N1=CN(C(C)C)C(CCl)=N1.[H]Cl

Computed Properties

Exact Mass: 195.033
Monoisotopic Mass: 195.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 107
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7A^2

3-(chloromethyl)-4-isopropyl-4H-1,2,4-triazole hydrochloride Pricemore >>

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